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Compound of Interest

Compound Name: 3-Heptylphenol

CAS No.: 103151-49-1

Cat. No.: B009859 Get Quote

Compound: 3-Heptylphenol (m-Heptylphenol) CAS: 72624-02-3 (General heptylphenol),

Specific isomer often custom synthesized. Molecular Weight: 192.30 g/mol Structure: Phenol

substituted at the meta (3-) position with a heptyl (

) chain.

Executive Summary
3-Heptylphenol is a specialized meta-alkylphenol distinct from the more common para-

heptylphenol. Its meta-substitution pattern imparts unique geometric and electronic properties

critical for three primary material science sectors:

Modified Phenolic Resins: It acts as a trifunctional monomer with an internal plasticizing tail,

enabling the synthesis of high-molecular-weight, flexible, and organo-soluble Novolak resins.

Heritage Material Science: It serves as the definitive chemical marker for Urushi (lacquer)

identification, specifically distinguishing Toxicodendron vernicifluum sap in ancient artifacts.

Liquid Crystal Engineering: It functions as a "kinked" core intermediate for synthesizing bent-

core or low-melting liquid crystalline mesogens, contrasting with the linearizing effect of para-

isomers.
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A. Advanced Phenolic Resins (Internal Plasticization)
Unlike para-substituted phenols (which are bifunctional and form linear chains), 3-
heptylphenol is trifunctional (active positions at 2, 4, and 6). However, the bulky

chain at the meta position introduces steric modulation.

Mechanism: When copolymerized with formaldehyde, the heptyl chain acts as an internal

plasticizer, reducing the brittleness inherent in standard phenol-formaldehyde networks.

Solubility: The aliphatic tail renders the resulting resin soluble in non-polar organic solvents

(e.g., toluene, drying oils), making it compatible with oil-based coatings and varnishes where

standard phenolics would precipitate.

Use Case: High-performance friction materials, flexible insulating varnishes, and impact-

resistant molding compounds.

B. Conservation Science (The Urushi Marker)
In the field of archaeological chemistry, 3-heptylphenol is the "fingerprint" molecule for

Urushiol, the active component of East Asian lacquer (Rhus vernicifera).[1]

Analytical Significance: Upon Pyrolysis-GC/MS analysis of lacquer films, the detection of 3-
heptylphenol (formed via cleavage of the longer C15 side chain of urushiol) confirms the

authenticity of the artifact and distinguishes it from Vietnamese (laccol, yielding 3-

nonylphenol) or Burmese (thitsiol, yielding phenyl-alkyl phenols) lacquers.

C. Liquid Crystal Synthesis (Bent-Core Mesogens)
3-Heptylphenol is used to introduce a

or

structural kink into mesogenic cores.

Effect: While p-alkylphenols promote linearity (nematic phases), m-alkylphenols suppress

crystallization and can induce Smectic C (tilted) phases or reduce melting temperatures in

eutectic mixtures.
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Experimental Protocols
Protocol 1: Laboratory Synthesis of 3-Heptylphenol
Note: Direct alkylation of phenol often yields a mixture of ortho/para isomers. This protocol

uses a Grignard-based approach to selectively target the meta position.

Objective: Synthesize high-purity 3-heptylphenol from 2-cyclohexen-1-one. Scale: 10 mmol

basis.

Reagents:
2-Cyclohexen-1-one[2]

Heptylmagnesium bromide (1.0 M in THF)

Pyridinium chlorochromate (PCC) or Jones Reagent

2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)[2]

Solvents: THF (anhydrous), Dichloromethane (DCM), Toluene.

Workflow:
Step 1: Grignard Addition (1,2-Addition)

Cool a solution of 2-cyclohexen-1-one (1.0 eq) in anhydrous THF to -78°C under Nitrogen.

Dropwise add Heptylmagnesium bromide (1.1 eq) over 30 minutes.

Stir at -78°C for 2 hours, then warm to room temperature (RT).

Quench with saturated

. Extract with diethyl ether.

Product: 1-Heptyl-2-cyclohexen-1-ol.[2]

Step 2: Oxidation (Babler Oxidation variant or PCC)
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Dissolve the intermediate alcohol in DCM.

Add PCC (1.5 eq) and stir at RT for 4 hours.

Filter through a silica pad to remove chromium salts.

Product: 3-Heptyl-2-cyclohexen-1-one (Enone transposition occurs or direct oxidation).[2]

Note: If 1,2-addition occurred, acid catalyzed rearrangement might be needed to restore the

enone at the 3-position.

Step 3: Aromatization

Dissolve the 3-heptyl-2-cyclohexen-1-one in Toluene.

Add DDQ (2.2 eq).

Reflux for 12–24 hours. The solution will turn deep red/brown.

Cool, filter off the hydroquinone precipitate.

Purify via Column Chromatography (Hexane/EtOAc 9:1).

Final Product: 3-Heptylphenol (Colorless to pale yellow oil).

Protocol 2: Synthesis of Flexible Novolak Resin
Objective: Create an organo-soluble phenolic resin using 3-heptylphenol.

Reagents:
Phenol monomer: 3-Heptylphenol (can be mixed 50:50 with Phenol for cost reduction).

Aldehyde: Paraformaldehyde (95%).

Catalyst: Oxalic Acid (1% w/w).

Solvent: Xylene (for azeotropic distillation).

Step-by-Step:
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Charge: In a 3-neck flask equipped with a mechanical stirrer, thermometer, and Dean-Stark

trap, add 3-Heptylphenol (1 mol) and Oxalic Acid (0.01 mol).

Heat: Heat to 90°C.

Addition: Slowly add Paraformaldehyde (0.8 mol) over 1 hour. Note: F/P ratio < 1 is crucial

for Novolak synthesis to prevent gelation.

Reflux: Heat to reflux (approx. 140°C with Xylene) for 3–5 hours. Water generated by

condensation is removed via the Dean-Stark trap.

Stripping: Raise temperature to 180°C and apply vacuum to remove solvent and unreacted

monomers.

Result: A viscous, amber resin that remains flexible at room temperature and dissolves in

non-polar solvents (e.g., white spirit).

Visualizations
Figure 1: Selective Synthesis Pathway
The following diagram illustrates the conversion of cyclohexenone to 3-heptylphenol, ensuring

meta-substitution.

2-Cyclohexen-1-one Grignard Reaction
(Heptyl-MgBr, -78°C) 1-Heptyl-2-cyclohexen-1-ol Oxidative Rearrangement

(PCC/Acid) 3-Heptyl-2-cyclohexen-1-one Aromatization
(DDQ, Reflux)

3-Heptylphenol
(Meta-Isomer)

Click to download full resolution via product page

Caption: Selective synthesis of 3-Heptylphenol preventing ortho/para contamination common

in direct alkylation.

Figure 2: Resin Structure & Plasticization Logic
Comparison of standard phenol network vs. 3-heptylphenol modified network.
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Standard Phenolic Resin 3-Heptylphenol Modified Resin
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Caption: The C7 alkyl chain disrupts rigid packing, imparting flexibility and oil solubility to the

resin.
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Property Value Relevance

Physical State Pale yellow oily liquid
Easy handling in liquid resin

formulations.

Boiling Point ~145°C (at 3 mmHg)
High thermal stability for

processing.

Functionality Trifunctional (2, 4, 6)
Allows 3D cross-linking (unlike

p-heptylphenol).

Solubility Alcohols, Toluene, Oils
Compatible with hydrophobic

matrices.

pKa ~10.0
Similar to phenol; standard

curing catalysis applies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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